labelled-products

  • Zearalenone-14-O-β-glucoside-13C6
    • Cat. No.:
    • B602756
    • CAS No.:
    • Molecular Formula:
    • 13C6C18H32O10
    • Molecular Weight:
    • 486.5
    Description
    Zearalenone-14-O-β-glucoside-13C6 is a labelled impurity of Zearalenol. Zearalenol, a resorcylic acid lactones derivative, could be produced by Fusarium fungi in grains and has been found to be an environmental ...
  • Erythromycin-[13C,d3]
    • Cat. No.:
    • B602456
    • CAS No.:
    • Molecular Formula:
    • C37H67NO13
    • Molecular Weight:
    • 737.9 g/mol
    Description
    One of the isotope labelled form of Erythromycin, which is a macrolide antibiotic that inhibits bacterial protein synthesis by targeting the 50S ribosomal subunit, blocking the progression of nascent polypeptide...
  • Telmisartan-d3
    • Cat. No.:
    • B602563
    • CAS No.:
    • 1189889-44-8
    • Molecular Formula:
    • C33H30N4O2
    • Molecular Weight:
    • 517.6 g/mol
    Description
    Telmisartan-d3 is intended for use as an internal standard for the quantification of telmisartan by GC- or LC-MS. Telmisartan is a nonpeptide angiotensin (AT) II receptor antagonist which selectively and insurmo...
  • Lansoprazole-d4 Sulfone N-Oxide
    • Cat. No.:
    • B602664
    • CAS No.:
    • 1190009-70-1
    • Molecular Formula:
    • C18H10D4F3N3O4S
    • Molecular Weight:
    • 405.38
    Description
    Lansoprazole-D4 Sulfone N-Oxide is a labelled analogue of Lansoprazole. Lansoprazole is a proton pump inhibitor used to treat stomach and intestinal ulcers as well as erosive esophagitis....
  • Demecolcine-d3
    • Cat. No.:
    • B602615
    • CAS No.:
    • 1217668-72-8
    • Molecular Formula:
    • C21H22NO5D3
    • Molecular Weight:
    • 374.45
    Description
    Demecolcine-d3 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also ind...
  • (S)-(-)-Carbidopa-d3 H2O (ring-d3)
    • Cat. No.:
    • B602598
    • CAS No.:
    • 1276197-58-0
    • Molecular Formula:
    • C10H11D3N2O4.H2O
    • Molecular Weight:
    • 247.27
    Description
    Carbidopa-d3 is intended for use as an internal standard for the quantification of carbidopa by GC- or LC-MS. Carbidopa is a peripherally restricted inhibitor of dopamine decarboxylase, the enzyme that converts ...
  • (S)-(-)-Verapamil-d3 HCl (N-methyl-d3)
    • Cat. No.:
    • B602750
    • CAS No.:
    • 1398112-33-8
    • Molecular Formula:
    • C27H36D3ClN2O4
    • Molecular Weight:
    • 494.09
    Description
    One of the isotopic labelled form of (S)-(-)-Verapamil- HCl, which has been found to exhibit inhibition activity against the p-glycoprotein efflux pump.
  • Promethazine hydrochloride
    • Cat. No.:
    • B602523
    • CAS No.:
    • 1435933-86-0
    • Molecular Formula:
    • C17H20N2S.ClH
      C17H21ClN2S
    • Molecular Weight:
    • 320.9 g/mol
    Description
    Promethazine hydrochloride is an odorless white to faint yellow crystalline powder. Bitter taste. A 10% solution in water has a pH of 3.5-5.0. (NTP, 1992)
    Promethazine hydrochloride is the hydrochloride salt ...
  • Clenpenterol-d5 Hydrochloride
    • Cat. No.:
    • B602608
    • CAS No.:
    • 1794793-20-6
    • Molecular Formula:
    • C13H15D5Cl2N2O.HCl
    • Molecular Weight:
    • 332.711
    Description
    Clenpenterol-D5 hydrochloride is a labelled impurity of Clenbuterol. Clenbuterol, marketed as Dilaterol, Spiropent, Ventipulmin, and also generically as Dilaterol and Spiropent, a representative of the class of ...
  • (8R,9S,13S,14S,17S)-2,4,16,16-tetradeuterio-13-methyl-7...
    • Cat. No.:
    • B602634
    • CAS No.:
    • 66789-03-5
    • Molecular Formula:
    • C18H20O2D4
    • Molecular Weight:
    • 276.41
    Description
    Isotope labelled derivative of Estradiol. Estradiol​ is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty....